Cas no 1706446-34-5 (2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide)

• Product Name: 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide
• CAS No: 1706446-34-5
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 5210543
• Update Time: 2025-06-13

2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide

• Inchi： 1S/C13H17ClN2O3/c14-11-3-1-2-4-12(11)19-9-10-7-16(5-6-18-10)8-13(15)17/h1-4,10H,5-9H2,(H2,15,17)
• InChI Key： ZRQAYTDIHGDDCI-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)CCOC(COC2=CC=CC=C2Cl)C1

Additional information on 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide

Research Brief on 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide (CAS: 1706446-34-5): Recent Advances and Applications

The compound 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide (CAS: 1706446-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine and chloro-phenoxymethyl functional groups, exhibits promising pharmacological properties, making it a subject of intensive study for potential therapeutic applications. Recent literature highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological pathways.

Recent studies have focused on the synthesis and optimization of 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide exhibits notable activity in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro and in vivo studies suggest that the compound may have anxiolytic and anticonvulsant properties, positioning it as a potential candidate for the treatment of neurological disorders. However, further studies are required to elucidate its mechanism of action and assess its safety profile.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Early-stage studies indicate that 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide may inhibit the proliferation of certain cancer cell lines, possibly through the modulation of cell cycle regulators. These findings, though preliminary, open new avenues for the development of targeted cancer therapies.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been a focus of recent research. Data from animal models suggest that 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide has favorable bioavailability and a relatively long half-life, which could enhance its therapeutic utility. However, challenges related to its solubility and formulation stability remain to be addressed.

Future research directions for 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide include comprehensive toxicological assessments, structure-activity relationship (SAR) studies, and the development of derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetamide (CAS: 1706446-34-5) represents a promising compound with diverse pharmacological potential. Continued research and development efforts are essential to fully unlock its therapeutic benefits and address existing challenges. This brief underscores the importance of ongoing investigations and the need for interdisciplinary collaboration to advance the field.